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Compound of Interest

Compound Name: Dinitrogen trioxide

Cat. No.: B078299

This technical guide provides a detailed overview of the phase behavior of the nitrogen oxides
system, focusing on key compounds such as dinitrogen pentoxide (N20s), dinitrogen tetroxide
(N20a4), nitrogen dioxide (NO2), nitric oxide (NO), and nitrous oxide (N20). The content is
tailored for researchers, scientists, and professionals in drug development who require a
fundamental understanding of the physicochemical properties of these compounds.

Quantitative Thermodynamic Data

The phase transitions of nitrogen oxides are characterized by specific temperatures and
pressures. The following tables summarize the critical quantitative data for the most common
nitrogen oxides, facilitating easy comparison.
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. . Critical Critical
Melting Boiling
Compound Formula . . Temperatur Pressure
Point (°C) Point (°C)
e (°C) (atm)
Nitrous Oxide  N20 -90.8 -88.5 36.4 71.5
Nitric Oxide NO -163.6 -151.8 -93.0 64.0
Nitrogen
o NOz2 -9.3[1] 21.2[1][2] 157.8 100.0
Dioxide
Dinitrogen
, N20a -11.2[1] 21.15[1] 157.8 100.0
Tetroxide
Dinitrogen ) Not well- Not well-
i N20s 41 47 (sublimes) ] ]
Pentoxide defined defined

Note: Nitrogen dioxide (NO2) and dinitrogen tetroxide (N20a4) exist in a temperature-dependent
equilibrium (N204 = 2NO2).[1][3][4][5][6] The critical point data is for the equilibrium mixture.

. Enthalpy of

Enthalpy of Fusion o
Compound Formula Vaporization

(kJ/mol)

(kd/mol)

Nitrous Oxide N20 6.54 16.52
Nitric Oxide NO 2.30 13.78
Dinitrogen Tetroxide N204 14.65[7] 38.12[7]
Dinitrogen Pentoxide N20s 19.67[8] 51.19[8]

Key Equilibria in the Nitrogen Oxides System

The nitrogen oxides system is characterized by several important chemical equilibria, most
notably the dimerization of nitrogen dioxide to dinitrogen tetroxide.

2.1. N204 = 2NO2 Equilibrium
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This equilibrium is fundamental to understanding the behavior of nitrogen dioxide. Dinitrogen
tetroxide (N20a4) is a colorless diamagnetic gas, while nitrogen dioxide (NOz) is a brown
paramagnetic gas.[3][4] The position of the equilibrium is highly dependent on temperature.

e Reaction: 2NO2z(g) = N20a4(g)
o Enthalpy of Reaction (AH®): -57.2 kJ/mol[4][5]
e Entropy of Reaction (AS°): -175.83 J/(mol-K)[4]

Le Chatelier's principle dictates that an increase in temperature will shift the equilibrium to the
left, favoring the formation of the brown NO:2 gas. Conversely, a decrease in temperature will
shift the equilibrium to the right, favoring the formation of colorless N20a4.[3][4][6] At
temperatures below -11.2 °C, the system exists almost entirely as N20a in the solid phase.[1]

2.2. Decomposition of Dinitrogen Pentoxide

Dinitrogen pentoxide (N20s) is a white crystalline solid that sublimes at temperatures above
room temperature.[9] It is thermally unstable and decomposes into nitrogen dioxide and
oxygen.

e Reaction: 2N20s(g) — 4NO2(g) + O2(Qg)
At higher temperatures (600-1100 K), the decomposition occurs in a stepwise manner.[9]

Experimental Protocols
The determination of phase diagrams and thermodynamic properties of nitrogen oxides
involves various experimental techniques. Below are outlines of key experimental protocols.

3.1. Determination of Vapor Pressure and Phase Boundaries

This protocol is used to measure the vapor pressure of a substance as a function of
temperature and to identify phase transition points.

o Apparatus: A calibrated, heavy-walled, hard-glass pressure tube is connected to a pressure
gauge (e.g., a free-piston gauge) and a temperature control system (e.g., a vapor bath
thermostat). The sample is confined over a non-reactive substance like mercury.
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e Procedure:

o

The nitrogen oxide sample is introduced into the pressure tube.

[¢]

The system is brought to a specific temperature using the thermostat.

[¢]

The pressure is measured with the pressure gauge.

[e]

Visual observation through the glass tube allows for the identification of dew points
(condensation) and boiling points, as well as the critical point where the distinction
between liquid and gas phases disappears.

[¢]

The volume of the sample can be measured using a cathetometer for density calculations.

o Data Analysis: The collected pressure and temperature data are plotted to construct the
vapor pressure curve, which is a key component of the phase diagram.

3.2. Investigation of the N204 = 2NO:z Equilibrium

This protocol demonstrates the effect of temperature on the equilibrium between nitrogen
dioxide and dinitrogen tetroxide.

o Materials: Sealed glass tubes containing NO2/N20a4 gas, a hot water bath, an ice-water bath,
a dry ice/acetone bath, and liquid nitrogen.[3][4][6]

e Procedure:

[¢]

A set of sealed glass tubes containing the NO2/N20a4 equilibrium mixture is prepared.

o

One tube is kept at room temperature as a reference.

[e]

The other tubes are placed in the different temperature baths: hot water, ice-water, dry
ice/acetone, and liquid nitrogen.[3][4]

[e]

The color of the gas in each tube is observed and compared.

o Observations: The intensity of the brown color, which is indicative of the NO2 concentration,
is observed to decrease as the temperature decreases.[3][4] In the liquid nitrogen, the
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colorless solid N20O4 can be observed.[6] This provides a qualitative demonstration of Le

Chatelier's principle for this equilibrium.

Visualizations of Key Processes

4.1. Generalized Pressure-Temperature Phase Diagram

The following diagram illustrates a typical pressure-temperature phase diagram for a single-

component system, applicable to individual nitrogen oxides.
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Caption: A generalized P-T phase diagram showing solid, liquid, and gas phases.
4.2. The N204 = 2NO:2 Equilibrium Workflow

This diagram illustrates the dynamic equilibrium between dinitrogen tetroxide and nitrogen
dioxide and its dependence on temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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